Cas no 57322-39-1 (Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]-)

• Product name: Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]-
• CAS No: 57322-39-1
• MF: C₁₅H₁₅NO₃
• MW: 257.2845
• CID: 1604259
• PubChem ID: 1278806

Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]-
• 2-methoxy-4-{(Z)-[(2-methoxyphenyl)imino]methyl}phenol hydrochloride
• phenol, 2-methoxy-4-[(Z)-[(2-methoxyphenyl)imino]methyl]-, hydrochloride
• STK801714
• (E)-2-Methoxy-4-(((2-methoxyphenyl)imino)methyl)phenol
• ALBB-022211
• 57322-39-1
• 2-Methoxy-4-((z)-[(2-methoxyphenyl)imino]methyl)phenol hydrochloride
• AKOS005614439
• 2-methoxy-4-{(Z)-[(2-methoxyphenyl)imino]methyl}phenol

• Inchi： InChI=1S/C15H15NO3/c1-18-14-6-4-3-5-12(14)16-10-11-7-8-13(17)15(9-11)19-2/h3-10,17H,1-2H3
• InChI Key： PWCQOBFCLCXOKM-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1N=CC2=CC(=C(C=C2)O)OC

Computed Properties

• Exact Mass: 257.10525
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 51.05